molecular formula C14H17N3 B8542642 2-Amino 4-(4-(1,1-dimethylethyl)phenyl)pyrimidine

2-Amino 4-(4-(1,1-dimethylethyl)phenyl)pyrimidine

Cat. No.: B8542642
M. Wt: 227.30 g/mol
InChI Key: MVWBMJIROZKTKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino 4-(4-(1,1-dimethylethyl)phenyl)pyrimidine is a useful research compound. Its molecular formula is C14H17N3 and its molecular weight is 227.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H17N3

Molecular Weight

227.30 g/mol

IUPAC Name

4-(4-tert-butylphenyl)pyrimidin-2-amine

InChI

InChI=1S/C14H17N3/c1-14(2,3)11-6-4-10(5-7-11)12-8-9-16-13(15)17-12/h4-9H,1-3H3,(H2,15,16,17)

InChI Key

MVWBMJIROZKTKH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)C2=NC(=NC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium metal (10.4 g) was added to absolute ethanol (40 ml). When all the sodium had dissolved, the sodium ethoxide solution so formed was added to a mixture of guanidine carbonate (1.56 g) and (1-(N,N-dimethylamino)-3-(4-(1,1-dimethylethyl) phenyl)prop-1-en-3-one (2.5 g) dissolved in absolute ethanol (40 ml) and the mixture heated under reflux with stirring overnight. The reaction was followed by tlc. On cooling the solid material formed was filtered and washed with water to remove Na2CO3 to give a white crystalline solid, m.p. 186° C.
Quantity
1.56 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two

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